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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and

dehydration of strontium iodide to obtain a high-purity anhydrous product suitable for research,

development, and pharmaceutical applications. The methodologies presented are based on

established chemical principles and published experimental protocols.

Introduction
Strontium iodide (SrI₂) is an inorganic salt with significant applications in various scientific

fields. It is utilized as a scintillation gamma radiation detector, particularly when doped with

europium, owing to its high light yield and optical clarity.[1] In medicine, it has been explored as

a substitute for potassium iodide.[1][2] The anhydrous form is crucial for many of these

applications, as the presence of water can interfere with its physical and chemical properties.

However, strontium iodide is deliquescent and can form a stable hexahydrate (SrI₂·6H₂O).[1]

Furthermore, it is sensitive to air and light, turning yellow due to the formation of free iodine,

and can decompose at high temperatures in the presence of air to form strontium oxide and

iodine.[1][2] Therefore, the preparation of high-purity anhydrous strontium iodide requires

carefully controlled conditions to mitigate these stability issues.

Synthesis and Purification of Strontium Iodide
The primary route for synthesizing strontium iodide involves the reaction of a strontium salt,

such as strontium carbonate or strontium oxide, with hydroiodic acid.[1][2] This is followed by a
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purification step to remove unreacted starting materials and other impurities.

Synthesis of Strontium Iodide Hexahydrate
The initial product of the aqueous synthesis is typically the hexahydrated form of strontium

iodide.

Reaction:

SrCO₃ + 2HI → SrI₂ + H₂O + CO₂

Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, suspend high-purity strontium carbonate

(SrCO₃) in deionized water in a reaction vessel equipped with a magnetic stirrer.

Addition of Hydroiodic Acid: Slowly add a 15-20% solution of hydroiodic acid (HI) dropwise to

the stirred suspension.[3] The reaction is complete when the pH of the solution reaches 5.5 ±

0.5.[3]

Purification:

Adjust the pH of the resulting strontium iodide solution to between 7 and 9 using a suitable

base, such as ammonia water, to precipitate any remaining impurities.[1]

Filter the solution to remove any insoluble materials.[1]

Concentrate the filtrate by heating to near saturation.[1]

Rapidly cool the concentrated solution to 0-4°C to induce the crystallization of strontium

iodide hexahydrate (SrI₂·6H₂O).[1]

Isolation: Collect the crystals by filtration and wash them with cold deionized water. The

resulting product is strontium iodide hexahydrate.
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Parameter Value/Range Reference

Starting Materials
Strontium Carbonate (SrCO₃),

Hydroiodic Acid (HI)
[1][3]

HI Concentration 15-20% [3]

Reaction Endpoint pH 5.5 ± 0.5 [3]

Purification pH 7-9 [1]

Crystallization Temperature 0-4°C [1]

Table 1: Summary of Synthesis and Purification Parameters for Strontium Iodide Hexahydrate.

Dehydration of Strontium Iodide Hexahydrate
The conversion of strontium iodide hexahydrate to its anhydrous form is a critical step that

requires a carefully controlled heating process to prevent oxidation and decomposition. A two-

stage dehydration process is recommended for obtaining a high-purity, anhydrous product.

Two-Stage Dehydration Protocol
Stage 1: Partial Dehydration under Inert Gas Flow

Setup: Place the purified strontium iodide hexahydrate crystals in a suitable container, such

as a quartz boat, within a tube furnace.

Inert Atmosphere: Purge the furnace with a flowing inert gas, such as high-purity nitrogen or

argon, at a flow rate of 1-10 L/min.[1]

Heating Profile: Heat the sample to a temperature between 150°C and 200°C and maintain

this temperature for 1-30 hours.[1] This will remove the majority of the water of

crystallization, resulting in a white, fluffy material of SrI₂·xH₂O, where x ≤ 1.[1]

Stage 2: Final Dehydration under Vacuum

Transfer: In an anhydrous and oxygen-free environment (e.g., a glovebox), grind the partially

dehydrated strontium iodide into a fine powder and place it in a glass container suitable for
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vacuum sealing.[1]

Vacuum Application: Connect the container to a high-vacuum line and evacuate to a

pressure of no higher than 1 Pa, preferably below 10⁻³ Pa.[1]

Heating Profile: While under vacuum, heat the container to a temperature between 350°C

and 450°C for 1-20 hours.[1] This can be done by gradually increasing the temperature in

stages (e.g., holding at 200°C, 300°C, and finally 450°C for 1-5 hours at each stage) or by a

direct ramp at a rate of 1-10°C/min.[1]

Cooling and Sealing: After the final heating stage, allow the container to cool to room

temperature while maintaining the vacuum.[1] Once cooled, the container can be sealed

under vacuum to protect the anhydrous strontium iodide from air and moisture.[1]

Parameter
Stage 1: Partial
Dehydration

Stage 2: Final
Dehydration

Reference

Atmosphere
Flowing Inert Gas (N₂

or Ar)
Vacuum (≤ 1 Pa) [1]

Temperature 150-200°C 350-450°C [1]

Duration 1-30 hours 1-20 hours [1]

Product Form SrI₂·xH₂O (x≤1) Anhydrous SrI₂ [1]

Table 2: Summary of Two-Stage Dehydration Parameters for Anhydrous Strontium Iodide.

Characterization of Anhydrous Strontium Iodide
To ensure the final product meets the high-purity requirements for its intended applications, a

thorough characterization is necessary.

Purity Assessment
The purity of the anhydrous strontium iodide can be determined by an assay via titration.[4]

While a specific standard protocol for strontium iodide is not readily available in the search

results, a common method for halide quantification is argentometric titration.
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Argentometric Titration (Conceptual Protocol):

Sample Preparation: Accurately weigh a sample of the anhydrous strontium iodide and

dissolve it in deionized water in a flask.

Titration: Titrate the strontium iodide solution with a standardized solution of silver nitrate

(AgNO₃). The reaction is: SrI₂ + 2AgNO₃ → 2AgI(s) + Sr(NO₃)₂.

Endpoint Detection: The endpoint can be detected using a potassium chromate indicator

(Mohr's method) or potentiometrically.

Calculation: The purity of the strontium iodide can be calculated based on the volume and

concentration of the silver nitrate solution used to reach the endpoint.

Physical Properties
The physical properties of the synthesized anhydrous strontium iodide should be consistent

with established values.

Property Value Reference(s)

Appearance
White to yellowish crystalline

powder
[4]

Molar Mass 341.43 g/mol [1]

Density 4.55 g/cm³ [1]

Melting Point 507-645°C [1]

Solubility in Water 177.0 g/100 mL (20°C) [1]

Table 3: Physical Properties of Anhydrous Strontium Iodide.

Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis and dehydration processes for

preparing anhydrous strontium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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